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Compound of Interest

Compound Name: Bis(2-chloroisopropyl)ether

Cat. No.: B1220445 Get Quote

Essential Safety and Handling Guide for Bis(2-
chloroisopropyl)ether
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Bis(2-chloroisopropyl)ether (CAS No. 108-60-1) in a laboratory

setting. Adherence to these guidelines is critical to ensure personnel safety and environmental

protection.

Immediate Safety Information
Bis(2-chloroisopropyl)ether is a combustible liquid that is toxic if swallowed and harmful if

inhaled.[1] It can cause skin and serious eye irritation, and may cause respiratory irritation.[2]

This chemical is a halogenated ether and may form explosive peroxides upon exposure to air

and light.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are paramount to prevent exposure. The following table

summarizes the required PPE for handling Bis(2-chloroisopropyl)ether.
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PPE Category Specification

Hand Protection

Gloves: Use chemically resistant gloves. Nitrile

gloves may offer adequate splash protection for

short-term use, but for prolonged contact or

immersion, heavier-duty gloves such as Viton®

or Silver Shield® are recommended. Always

consult the glove manufacturer's chemical

resistance chart for specific breakthrough times

and permeation data. Discard and replace

gloves immediately if they become

contaminated, torn, or show signs of

degradation.

Eye & Face Protection

Safety Goggles & Face Shield: Wear chemical

splash goggles that meet ANSI Z87.1 standards.

In addition, a face shield should be worn to

protect against splashes, especially when

handling larger quantities or during procedures

with a high splash potential.

Respiratory Protection

Respirator: All work with Bis(2-

chloroisopropyl)ether should be conducted in a

certified chemical fume hood to minimize

inhalation exposure.[1] If there is a potential for

exposure outside of a fume hood, or during an

emergency situation such as a spill, a NIOSH-

approved full-face positive pressure supplied-air

respirator or a self-contained breathing

apparatus (SCBA) is required. A filter respirator

for organic gases and vapors may be suitable

for certain low-concentration situations, but a

supplied-air respirator is preferred.[3]

Protective Clothing Lab Coat & Apron: A flame-resistant lab coat

should be worn at all times. For procedures with

a significant risk of splashing, a chemically

resistant apron over the lab coat is

recommended. Disposable Tyvek-type sleeves
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taped to gloves can provide additional

protection.

Footwear

Closed-toe Shoes: Wear sturdy, closed-toe

shoes to protect against spills and falling

objects.

Operational Plan for Safe Handling
This step-by-step guide outlines the procedures for safely handling Bis(2-
chloroisopropyl)ether from receipt to disposal.

Procurement and Storage:

Purchase the smallest quantity of the chemical necessary for your research.

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated area

away from heat, open flames, and strong oxidizing agents.[1][3]

Keep the container in the dark to inhibit peroxide formation.[3]

Store in a designated and locked cabinet for toxic substances.[1]

Handling and Use:

Always work in a properly functioning chemical fume hood.[1]

Before starting any work, ensure that a safety shower and eyewash station are readily

accessible.

Dispense the chemical carefully to avoid splashing and the generation of aerosols.[1]

Use only non-sparking tools and equipment.

Ground and bond containers when transferring the material to prevent static discharge.
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Do not eat, drink, or smoke in the laboratory.[1]

Spill Management:

In the event of a small spill, evacuate the immediate area and alert your supervisor.

Wearing the appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material such as sand, diatomite, or a commercial chemical absorbent.[2]

Collect the contaminated absorbent material in a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent (e.g., alcohol) followed by soap and water.

For larger spills, evacuate the laboratory, close the doors, and contact your institution's

emergency response team.

Disposal Plan
Proper disposal of Bis(2-chloroisopropyl)ether and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Collect all waste Bis(2-chloroisopropyl)ether in a designated, properly labeled, and

sealed hazardous waste container.

Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety (EHS) department.[1]

Contaminated Materials:

All disposable PPE (gloves, lab coats, etc.), absorbent materials from spills, and any other

items contaminated with Bis(2-chloroisopropyl)ether must be disposed of as hazardous

waste.

Place these materials in a sealed, labeled hazardous waste bag or container.
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Empty Containers:

Handle uncleaned, empty containers as you would the product itself.[1]

Follow your institution's guidelines for the disposal of empty chemical containers.

Emergency Procedures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

large amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them one or two glasses of water to drink. Seek immediate medical attention.[1][2]
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Caption: Workflow for the safe handling and disposal of Bis(2-chloroisopropyl)ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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